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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the total synthesis of Sophoraflavanone H, a

naturally occurring polyphenol with potential applications in antimicrobial and antitumor drug

development. The synthesis features two key strategic reactions: a rhodium-catalyzed

asymmetric C-H insertion to construct the dihydrobenzofuran core and a selective oxy-Michael

addition for the formation of the flavanone ring system.

Quantitative Data Summary
The following table summarizes the key quantitative data for the intermediates and the final

product in the total synthesis of Sophoraflavanone H.
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Compoun
d

Step Yield (%)

¹H NMR
(CDCl₃,
400 MHz)
δ

¹³C NMR
(CDCl₃,
100 MHz)
δ

HRMS
(ESI)
[M+Na]⁺

Specific
Rotation
[α]²⁰_D_
(c,
solvent)

8 1 96

7.35 (s,

1H), 6.43

(s, 1H),

5.17 (s,

2H), 3.90

(s, 3H)

165.7,

162.7,

159.2,

106.3,

101.9,

93.3, 91.5,

70.4, 52.3

341.9822 N/A

9 2 99

7.42-7.30

(m, 5H),

7.20 (s,

1H), 6.40

(s, 1H),

5.14 (s,

2H), 5.07

(s, 2H),

3.88 (s,

3H)

165.7,

162.5,

158.9,

158.0,

136.5,

135.8,

128.6,

128.1,

127.3,

106.4,

101.8,

93.7, 91.8,

70.3, 70.1,

52.2

433.0295 N/A

10 3 99 7.41-7.29

(m, 5H),

7.18 (s,

1H), 6.84

(d, J = 8.7

Hz, 2H),

6.40 (s,

1H), 5.14

(s, 2H),

5.06 (s,

165.7,

162.5,

159.5,

158.9,

158.0,

136.5,

135.8,

128.6,

128.1,

127.3,

463.0401 N/A

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12308972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2H), 3.88

(s, 3H),

3.81 (s,

3H)

114.0,

106.4,

101.8,

93.7, 91.8,

70.3, 70.1,

55.3, 52.2

11a 4 88

7.42-7.28

(m, 5H),

6.88 (d, J =

8.7 Hz,

2H), 6.39

(s, 1H),

5.13 (s,

2H), 5.05

(s, 2H),

3.80 (s,

3H)

168.9,

162.3,

159.3,

158.8,

157.9,

136.5,

135.8,

128.6,

128.1,

127.3,

114.2,

106.5,

101.7,

93.8, 91.9,

70.3, 70.1,

55.3

445.0482 N/A

12a 5 95 7.42-7.28

(m, 5H),

6.88 (d, J =

8.7 Hz,

2H), 6.39

(s, 1H),

5.13 (s,

2H), 5.05

(s, 2H),

3.80 (s,

3H), 2.52

(s, 1H)

168.9,

162.3,

159.3,

158.8,

157.9,

136.5,

135.8,

128.6,

128.1,

127.3,

114.2,

106.5,

101.7,

93.8, 91.9,

459.0639 N/A
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70.3, 70.1,

55.3, 29.7

13b 6 65

7.42-7.28

(m, 5H),

6.88 (d, J =

8.7 Hz,

2H), 6.39

(s, 1H),

5.13 (s,

2H), 5.05

(s, 2H),

1.45 (s,

9H)

168.9,

162.3,

159.3,

158.8,

157.9,

136.5,

135.8,

128.6,

128.1,

127.3,

114.2,

106.5,

101.7,

93.8, 91.9,

81.6, 70.3,

70.1, 28.2

501.1142
-15.8 (c

1.0, CHCl₃)

16 7 85

7.42-7.28

(m, 5H),

6.88 (d, J =

8.7 Hz,

2H), 6.39

(s, 1H),

5.13 (s,

2H), 5.05

(s, 2H),

4.68 (d, J =

6.4 Hz,

1H), 3.62

(d, J = 6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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